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Compound of Interest

Compound Name: Narcotic acid

CAS No.: 55836-07-2

Cat. No.: B1238708

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the chemical and physical

properties of the compound known as "Narcotic acid." Due to the limited availability of specific

experimental data for this molecule, this document also furnishes generalized experimental

protocols and potential signaling pathways based on the broader class of isoquinoline

alkaloids, to which Narcotic acid belongs. The information is intended to serve as a

foundational resource for researchers and professionals engaged in the study and

development of related compounds.

Introduction
"Narcotic acid" is a complex heterocyclic organic molecule. Its chemical structure suggests its

classification as an isoquinoline alkaloid, a diverse group of naturally occurring compounds

known for a wide range of pharmacological activities. This guide summarizes the known

quantitative data for Narcotic acid and provides inferred methodologies for its study based on

established protocols for structurally similar compounds.
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Chemical and Physical Properties
The fundamental molecular and physical properties of Narcotic acid are well-defined and are

crucial for any experimental design involving this compound.

Property Value Source

Molecular Formula C₂₂H₂₅NO₈ PubChem[1]

Molecular Weight 431.4 g/mol PubChem[1]

IUPAC Name

6-[(S)-hydroxy-(4-methoxy-6-

methyl-7,8-dihydro-5H-[2]

[3]dioxolo[4,5-g]isoquinolin-5-

yl)methyl]-2,3-

dimethoxybenzoic acid

PubChem[1]

CAS Number 55836-07-2 PubChem[1]

Synonyms

Narcotic acid,

DTXSID20204427,

RefChem:164836,

DTXCID20126918

PubChem[1]

Potential Synthesis and Experimental Protocols
While a specific synthesis for Narcotic acid is not readily available in the reviewed literature,

the synthesis of structurally related isoquinoline alkaloids typically involves multi-step

processes. The following sections outline generalized protocols that could be adapted for the

synthesis, extraction, purification, and analysis of Narcotic acid.

General Synthetic Approach: Isoquinoline Alkaloids
The synthesis of complex isoquinoline alkaloids often involves the construction of the

isoquinoline core followed by the addition and modification of various substituents. Common

synthetic strategies include the Bischler-Napieralski reaction, the Pictet-Spengler reaction, and

various cyclization methods.[4] For a molecule with the complexity of Narcotic acid, a

convergent synthesis strategy would likely be employed, where the isoquinoline and the

dimethoxybenzoic acid moieties are synthesized separately and then coupled.
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Experimental Protocol: Extraction and Purification of
Isoquinoline Alkaloids from Natural Sources
If Narcotic acid were to be isolated from a natural source, a standard alkaloid extraction and

purification protocol would be employed.

Objective: To extract and purify isoquinoline alkaloids from a plant matrix.

Materials:

Dried and powdered plant material

Methanol or Ethanol

Hydrochloric acid (HCl), 1M

Sodium hydroxide (NaOH), 1M

Dichloromethane or Chloroform

Sodium sulfate (anhydrous)

Silica gel for column chromatography

Solvents for chromatography (e.g., hexane, ethyl acetate, methanol mixtures)

Rotary evaporator

pH meter

Procedure:

Extraction: Macerate the powdered plant material in methanol or ethanol at room

temperature for 48-72 hours.[5][6]

Acid-Base Extraction:

Filter the extract and concentrate it under reduced pressure using a rotary evaporator.
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Redissolve the crude extract in 1M HCl to protonate the alkaloids, making them water-

soluble.

Wash the acidic solution with dichloromethane to remove non-polar impurities.

Adjust the pH of the aqueous layer to ~9-10 with 1M NaOH to deprotonate the alkaloids,

making them soluble in organic solvents.

Extract the alkaloids into dichloromethane or chloroform. Repeat the extraction 3-4 times.

[7]

Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate,

filter, and concentrate to yield the crude alkaloid extract.

Purification: Purify the crude extract using silica gel column chromatography with a suitable

solvent gradient (e.g., a gradient of increasing methanol in dichloromethane).[7] Monitor the

fractions by Thin Layer Chromatography (TLC).

Experimental Protocol: Analysis by High-Performance
Liquid Chromatography (HPLC)
HPLC is a standard method for the analysis and quantification of isoquinoline alkaloids.[2][8]

Objective: To analyze the purity and quantify the concentration of an isoquinoline alkaloid.

Instrumentation and Materials:

HPLC system with a UV or Diode Array Detector (DAD)

Reversed-phase C18 column (e.g., 4.6 x 250 mm, 5 µm particle size)

Mobile Phase A: 0.1% Formic acid in water

Mobile Phase B: Acetonitrile

Reference standard of the analyte

Methanol (HPLC grade)
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0.45 µm syringe filters

Procedure:

Standard Preparation: Prepare a stock solution of the reference standard in methanol.

Create a series of dilutions to generate a calibration curve.

Sample Preparation: Dissolve the sample in methanol and filter through a 0.45 µm syringe

filter.

Chromatographic Conditions:

Flow Rate: 1.0 mL/min

Injection Volume: 10 µL

Column Temperature: 30 °C

Detection Wavelength: 280 nm (or an optimal wavelength determined by UV scan)

Gradient Elution: A typical gradient could be: 0-5 min, 10% B; 5-25 min, 10-90% B; 25-30

min, 90% B; 30-35 min, 10% B. This needs to be optimized for the specific analyte.[2]

Analysis: Inject the standards and the sample. Identify the peak of interest by comparing the

retention time with the standard. Quantify the analyte using the calibration curve.

Experimental Protocol: Structural Elucidation by
Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR is an essential tool for the structural confirmation of newly synthesized or isolated

compounds.

Objective: To confirm the chemical structure of an isoquinoline alkaloid.

Procedure:

Dissolve a pure sample (5-10 mg) in a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆).
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Acquire a suite of NMR spectra:

¹H NMR for proton environment analysis.

¹³C NMR for carbon skeleton analysis.

2D NMR experiments such as COSY (Correlation Spectroscopy) to establish H-H

couplings, HSQC (Heteronuclear Single Quantum Coherence) to identify C-H one-bond

correlations, and HMBC (Heteronuclear Multiple Bond Correlation) to establish long-range

C-H correlations.

Analyze the spectra to confirm the connectivity and stereochemistry of the molecule.

Potential Signaling Pathways
The biological activity of isoquinoline alkaloids is diverse, with many compounds affecting key

cellular signaling pathways.[9][10][11] While the specific targets of Narcotic acid are unknown,

its structural features suggest potential interactions with pathways commonly modulated by this

class of alkaloids.
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Potential signaling pathways modulated by isoquinoline alkaloids.

Many isoquinoline alkaloids have been shown to interact with G-protein coupled receptors

(GPCRs), ion channels, and various enzymes.[9][10] These interactions can lead to the

modulation of downstream signaling cascades such as the Mitogen-Activated Protein Kinase

(MAPK), PI3K/Akt, and NF-κB pathways.[9] These pathways are critical regulators of

fundamental cellular processes including cell proliferation, apoptosis (programmed cell death),

and inflammation.

Experimental Workflow Visualization
The following diagram illustrates a logical workflow for the comprehensive study of a novel

isoquinoline alkaloid like Narcotic acid.
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A generalized experimental workflow for the investigation of a novel isoquinoline alkaloid.
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Conclusion
"Narcotic acid" (C₂₂H₂₅NO₈) is a structurally defined isoquinoline alkaloid with a molecular

weight of 431.4 g/mol . While specific biological and experimental data for this compound are

not widely published, its chemical class is rich in pharmacologically active members. This guide

provides a framework for researchers to approach the study of Narcotic acid by leveraging

established methodologies for the synthesis, purification, analysis, and biological

characterization of isoquinoline alkaloids. Further research is warranted to elucidate the

specific properties and potential applications of this molecule.

Disclaimer
The experimental protocols and signaling pathway information provided in this document are

based on general knowledge of isoquinoline alkaloids and are intended for informational

purposes only. Researchers should adapt and validate these methods for their specific

experimental context. The term "Narcotic acid" is used as it appears in the PubChem

database; however, this name may not reflect its actual biological activity, which remains to be

determined.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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